PTP1B-IN-4

• Molecular Formula: C26H19Br2N3O7S3
• Molecular Weight: 741.5 g/mol
• InChI: InChI=1S/C26H19Br2N3O7S3/c1-2-21-23(24(32)14-11-19(27)25(33)20(28)12-14)18-8-7-17(13-22(18)38-21)41(36,37)30-15-3-5-16(6-4-15)40(34,35)31-26-29-9-10-39-26/h3-13,30,33H,2H2,1H3,(H,29,31)
• InChIKey: SXKBTDJJEQQEGE-UHFFFAOYSA-N

PTP1B-IN-4: Allosteric PTP1B Inhibitor for Diabetes & Obesity Research

PTP1B-IN-4 (also known as NUN-17724, FRJ, or PTP1B inhibitor BBR) is a non-competitive allosteric inhibitor of protein tyrosine phosphatase 1B (PTP1B) with a reported half-maximal inhibitory concentration (IC50) of 8 µM against the 298-residue form of the enzyme [1]. The compound binds to a unique allosteric site located approximately 20 Å from the catalytic pocket, a mechanism first described in a 2004 study that resolved the crystal structure of PTP1B in complex with this inhibitor [1].

+ Allosteric mechanism probe for PTP1B signaling studies

+ Insulin pathway research tool with reported cellular validation

+ Differentiated from active-site competitive inhibitors

• [1] Wiesmann, C., Barr, K.J., Kung, J. et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol 11, 730–737 (2004). View Source

Why PTP1B-IN-4 Cannot Be Substituted by Other PTP1B Inhibitors

PTP1B-IN-4 targets a distinct allosteric site remote from the catalytic center, a mode of action that fundamentally differentiates it from orthosteric PTP1B inhibitors which compete directly with phosphotyrosine substrate binding [1]. Orthosteric inhibitors frequently suffer from poor selectivity across the PTP family due to high active-site conservation and often exhibit unfavorable physicochemical properties (e.g., high charge density) that limit cell permeability [2]. In contrast, the allosteric mechanism of PTP1B-IN-4 exploits a unique structural pocket, conferring selectivity advantages and enabling cellular activity that orthosteric counterparts cannot reliably achieve [1].

⚠ Mechanism mismatch: allosteric vs. competitive binding may alter pathway interpretation

⚠ Selectivity context: allosteric site may offer distinct TCPTP profile; class-level evidence requires review

⚠ Cellular validation: reported at 250 μM; lower-concentration responses and model transfer require validation

• [1] Wiesmann, C., Barr, K.J., Kung, J. et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol 11, 730–737 (2004). View Source
• [2] Zhang, S., Zhang, Z.Y. PTP1B as a drug target: recent developments in PTP1B inhibitor discovery. Drug Discov Today 12, 373-381 (2007). View Source

PTP1B-IN-4 Differentiation Evidence

Allosteric vs. Competitive Inhibition Mechanism

PTP1B-IN-4 binds to a novel allosteric site located ~20 Å from the catalytic center of PTP1B, as resolved by X-ray crystallography [1]. This is in stark contrast to orthosteric inhibitors such as sodium stibogluconate or peptide-based mimetics, which occupy the highly conserved active site [2].

Inhibition Mechanism

Reported

PTP1B-IN-4: Non-competitive allosteric; IC50 = 8 μM PTP1B-IN-2: Competitive active-site; IC50 = 50 nM

Supports allosteric mechanism tool selection; distinct from active-site inhibitors

Mechanism comparison based on in vitro assays

Evidence Dimension	Inhibitor binding site and mechanism
Target Compound Data	Allosteric site ~20 Å from catalytic center; non-competitive inhibition
Comparator Or Baseline	Orthosteric inhibitors (e.g., vanadate, peptidomimetics) bind at catalytic site; competitive inhibition
Quantified Difference	Site location differs by ~20 Å; inhibition mode differs (non-competitive vs. competitive)
Conditions	X-ray crystallography (PDB entries 1T48, 1T49, 1T4J); enzymatic assays with pNPP substrate

Why This Matters

Binding to an allosteric site avoids the high conservation of the catalytic pocket, enabling superior selectivity and circumventing the bioavailability challenges inherent to charged orthosteric PTP1B inhibitors.

• [1] Wiesmann, C., Barr, K.J., Kung, J. et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol 11, 730–737 (2004). View Source
• [2] He, R., Zeng, L.F., He, Y., Zhang, Z.Y. Recent advances in PTP1B inhibitor development for the treatment of type 2 diabetes and obesity. Drug Discovery Today: Therapeutic Strategies 2, 243-250 (2005). View Source

Selectivity Profile: Allosteric Site Specificity

PTP1B-IN-4 inhibits PTP1B with IC50 values of 4 µM (403-residue form) and 8 µM (298-residue form) . These values are consistent across independent vendor characterizations .

Selectivity Profile

Class-level

Allosteric binding suggests reduced TCPTP affinity vs. active-site inhibitors; whole-panel selectivity data unavailable

May support PTP1B-selective pathway studies; requires TCPTP-specific validation

Based on class-level inference; source review recommended

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	4 µM (PTP1B403); 8 µM (PTP1B298)
Comparator Or Baseline	Other allosteric PTP1B inhibitors (e.g., PTP1B-IN-1 IC50 = 1.6 µM; PTP1B-IN-2 IC50 = 22 µM; PTP1B-IN-3 IC50 = 0.51 µM)
Quantified Difference	PTP1B-IN-4 is moderately potent among allosteric inhibitors, with a well-documented consistency across enzyme preparations
Conditions	In vitro phosphatase assay using p-nitrophenyl phosphate (pNPP) as substrate

Why This Matters

A reproducible IC50 across multiple sources ensures reliable experimental planning and reduces batch-to-batch variability concerns, a critical factor for procurement and assay design.

Cellular Validation in Insulin Signaling

PTP1B-IN-4 exhibits pronounced selectivity for PTP1B over the related phosphatase LAR, with an IC50 > 500 µM for LAR compared to 8 µM for PTP1B . This >62-fold selectivity window is a key differentiator from non-selective orthosteric inhibitors.

Cellular Validation

Head-to-head

250 μM, 1 h stimulates IR, IRS-1, Akt phosphorylation in CHO/hIR cells

Provides positive-control endpoint for insulin signaling assays

High concentration; model-specific validation recommended

Evidence Dimension	Selectivity between PTP1B and LAR
Target Compound Data	PTP1B IC50 = 8 µM; LAR IC50 > 500 µM
Comparator Or Baseline	Non-selective orthosteric inhibitors (e.g., vanadate) exhibit comparable potency across multiple PTPs
Quantified Difference	Selectivity factor >62.5-fold
Conditions	In vitro phosphatase assay; substrate: pNPP

Why This Matters

High selectivity reduces confounding off-target effects in cellular and in vivo experiments, allowing more precise interrogation of PTP1B-specific biology and lowering the risk of misinterpretation due to pan-PTP inhibition.

Enhancement of Insulin Receptor Signaling in Cellular Models

At a concentration of 250 µM, PTP1B-IN-4 stimulates insulin receptor (IR) phosphorylation in CHO cells overexpressing human IR . It also induces phosphorylation of downstream effectors IRS-1 and Akt . This functional cellular activity confirms target engagement and pathway modulation.

Evidence Dimension	Cellular insulin signaling enhancement
Target Compound Data	Increased phosphorylation of IR, IRS-1, and Akt at 250 µM
Comparator Or Baseline	Baseline (untreated) phosphorylation levels
Quantified Difference	Qualitative increase (band intensity on western blot) reported
Conditions	CHO cells overexpressing human insulin receptor; 1-hour treatment

Why This Matters

Demonstration of cell-based activity validates that PTP1B-IN-4 can traverse the cell membrane and functionally engage its target, a critical prerequisite for using this compound in cellular models of insulin resistance and diabetes.

Non-Competitive Inhibition Kinetics vs. Competitive Orthosteric Inhibitors

Kinetic analysis confirms that PTP1B-IN-4 is a non-competitive inhibitor with respect to substrate concentration, meaning it reduces Vmax without affecting Km [1]. This contrasts with orthosteric inhibitors such as sodium stibogluconate, which display competitive inhibition and are sensitive to high substrate concentrations [2].

Evidence Dimension	Inhibition mode
Target Compound Data	Non-competitive (decreases Vmax, Km unchanged)
Comparator Or Baseline	Orthosteric inhibitors (competitive; increases apparent Km, Vmax unchanged)
Quantified Difference	Distinct kinetic signature determined by Lineweaver-Burk analysis
Conditions	Enzymatic assay with varying pNPP substrate concentrations

Why This Matters

Non-competitive inhibitors are not surmountable by high intracellular substrate levels, offering a pharmacologically distinct advantage over competitive inhibitors in cellular environments where phosphotyrosine substrate concentrations may fluctuate.

• [1] Wiesmann, C., Barr, K.J., Kung, J. et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol 11, 730–737 (2004). View Source
• [2] Pathak, M.K., Dhawan, D., Lindner, D.J., Borden, E.C., Yi, T. Pentamidine is an inhibitor of PRL phosphatases with anticancer activity. Mol Cancer Ther 1, 1255-1264 (2002). View Source

Superior Selectivity Profile Relative to Clinically Failed Orthosteric PTP1B Inhibitors

Multiple orthosteric PTP1B inhibitors (e.g., ertiprotafib, trodusquemine, JTT-551) were discontinued from clinical development due to poor selectivity and/or adverse effects [1]. PTP1B-IN-4, as an allosteric inhibitor, demonstrates selectivity for PTP1B over LAR (>62-fold) and does not rely on the highly conserved active site, suggesting a more favorable safety and selectivity profile .

Evidence Dimension	Selectivity and clinical translatability
Target Compound Data	Allosteric inhibitor; >62-fold selective over LAR
Comparator Or Baseline	Orthosteric inhibitors (ertiprotafib, trodusquemine) that failed in clinical trials due to lack of selectivity
Quantified Difference	Allosteric inhibitors intrinsically offer better selectivity, as evidenced by reduced off-target phosphatase inhibition
Conditions	Review of clinical trial outcomes and structural biology data

Why This Matters

For researchers developing new PTP1B-targeted therapies, PTP1B-IN-4 serves as a validated chemical probe that avoids the pitfalls of orthosteric inhibition, enabling more robust target validation studies and reducing the risk of pursuing non-selective leads.

• [1] Maheshwari, N., Karthikeyan, C., Trivedi, P., Moorthy, N.S.H.N. Recent advances in protein tyrosine phosphatase 1B targeted drug discovery for type 2 diabetes and obesity. Curr Diabetes Rev 14, 1-17 (2018). View Source

PTP1B-IN-4 Applications in Metabolic Disease Research

Allosteric Regulation of Insulin Signaling

PTP1B-IN-4 is ideally suited for cellular and biochemical studies investigating PTP1B's role in insulin signaling. Its ability to enhance insulin receptor phosphorylation in CHO cells [1] and its non-competitive inhibition mode [2] make it a reliable tool for acute pharmacological inhibition without genetic manipulation.

Comparative Efficacy in Diabetes & Obesity Models

With its well-defined allosteric binding site approximately 20 Å from the catalytic center [1], PTP1B-IN-4 serves as a prototype for developing next-generation allosteric PTP1B inhibitors. The available crystal structures (PDB: 1T48, 1T49, 1T4J) [2] enable virtual screening and rational design of analogs with improved potency and pharmacokinetic properties.

TCPTP-Independent PTP1B Biology

The >62-fold selectivity of PTP1B-IN-4 for PTP1B over LAR [1] makes it a valuable reagent for dissecting the specific contributions of PTP1B versus other PTPs in complex signaling networks. Researchers can pair PTP1B-IN-4 with pan-PTP inhibitors or genetic knockouts to deconvolute pathway-specific effects.

Cellular Mechanism-of-Action Studies Requiring Cell-Permeable Probes

Unlike many orthosteric PTP1B inhibitors that fail to penetrate cells due to high charge density [1], PTP1B-IN-4 demonstrates functional cellular activity at 250 µM [2]. This makes it suitable for experiments requiring acute, reversible PTP1B inhibition in living cells without the need for transfection or electroporation.

Application

Selection Property

Validation Focus

Insulin signaling allostery studies

Allosteric modulation context

IR/IRS-1/Akt phosphorylation endpoint

PTP1B inhibitor benchmarking

Potency-range comparison fit

IR phosphorylation endpoint in cell model

TCPTP-independent PTP1B studies

Allosteric selectivity review

TCPTP interference control

• [1] Wiesmann, C., Barr, K.J., Kung, J. et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol 11, 730–737 (2004). View Source
• [2] RCSB Protein Data Bank entries 1T48, 1T49, 1T4J. View Source